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Compound of Interest

Compound Name: Methyl 2-acetylisonicotinate

Cat. No.: B157594 Get Quote

For researchers, scientists, and drug development professionals handling Methyl 2-
acetylisonicotinate (CAS No. 138715-82-9), adherence to proper disposal protocols is critical

for laboratory safety and environmental protection. This guide provides essential, step-by-step

procedures for the safe disposal of this compound, ensuring compliance with regulatory

standards.

Key Safety and Handling Information
Methyl 2-acetylisonicotinate is a chemical compound that requires careful handling. It is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1] Always consult the Safety Data Sheet (SDS) before handling and wear appropriate

personal protective equipment (PPE), including protective gloves, clothing, and eye/face

protection.[1]

Quantitative Data Summary
Below is a summary of the key quantitative data for Methyl 2-acetylisonicotinate.

Property Value

Boiling Point 296.6°C at 760 mmHg[1]

Density 1.178 ± 0.06 g/cm³ (Predicted)[2]

Storage Temperature Room Temperature[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b157594?utm_src=pdf-interest
https://www.benchchem.com/product/b157594?utm_src=pdf-body
https://www.benchchem.com/product/b157594?utm_src=pdf-body
https://www.benchchem.com/product/b157594?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0043679.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0043679.pdf
https://www.benchchem.com/product/b157594?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0043679.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32130933_EN.htm
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0043679.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Spill and Disposal
Procedures
Accidental Release Measures:

In the event of a spill, it is crucial to prevent the substance from entering drains or water

courses.[1]

Evacuate and Ventilate: Ensure adequate ventilation and evacuate personnel to safe areas.

[1]

Contain Spill: Absorb the spill with a finely-powdered, liquid-binding material such as

diatomite or universal binders.[1]

Decontaminate: Scrub surfaces and equipment with alcohol to decontaminate.[1]

Collect Waste: Place the absorbed material and any contaminated items into a suitable,

labeled container for disposal.[1]

Disposal Protocol:

The primary directive for the disposal of Methyl 2-acetylisonicotinate is to adhere to all

applicable regulations.

Regulatory Compliance: Disposal must be conducted in accordance with all prevailing

country, federal, state, and local regulations.[1]

Waste Classification: As a chemical waste generator, you must determine if the discarded

chemical is classified as hazardous waste under EPA guidelines (40 CFR 261.3) or other

local equivalents.

Approved Disposal Facility: Dispose of the contents and the container at an approved waste

disposal plant.[1] Do not dispose of the material down the drain.[1]

Container Disposal: Do not reuse empty containers. Dispose of them as unused product in

accordance with local regulations.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
2-acetylisonicotinate.
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Disposal decision workflow for Methyl 2-acetylisonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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